Cas no 104932-73-2 (Ethanesulfonic acid,2-[(3-hydroxyphenyl)amino]-)

• Product name: Ethanesulfonic acid,2-[(3-hydroxyphenyl)amino]-
• CAS No: 104932-73-2
• MF: C₈H₁₁NO₄S
• MW: 217.24224
• CID: 126544
• PubChem ID: 53423188

Ethanesulfonic acid,2-[(3-hydroxyphenyl)amino]- Chemical and Physical Properties

Names and Identifiers

• Ethanesulfonic acid,2-[(3-hydroxyphenyl)amino]-
• 2-(3-hydroxyanilino)ethanesulfonic acid
• 2-(3-hydroxyphenylamino)ethanesulfonic acid
• Ethanesulfonic acid,2-[(3-hydroxyphenyl)amino]
• 2-(3-Hydroxyanilino)ethane-1-sulfonic acid
• DTXSID40698248
• 104932-73-2

• Inchi： InChI=1S/C8H11NO4S/c10-8-3-1-2-7(6-8)9-4-5-14(11,12)13/h1-3,6,9-10H,4-5H2,(H,11,12,13)
• InChI Key： HIUJODDVPJHJFJ-UHFFFAOYSA-N
• SMILES： OC1=CC=CC(NCCS(O)(=O)=O)=C1

Computed Properties

• Exact Mass: 217.04100
• Monoisotopic Mass: 217.04087901g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 95Ų

Experimental Properties

• PSA: 95.01000
• LogP: 1.84570